Cas no 875249-16-4 (Methyl 4-methyl-3-oxopentanoate)

• Product Name: Methyl 4-methyl-3-oxopentanoate
• CAS No: 875249-16-4
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 2182926
• Update Time: 2023-08-06

Methyl 4-methyl-3-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• Methylisobutyrylacetate
• 2,4-dimethyl-3-oxopentanoate
• methyl 4-methyl-3-oxopentanoate
• Methyl isobutyrylacetate
• Methyl 4-methyl-3-oxovalerate
• 4-Methyl-3-oxovaleric Acid Methyl Ester
• Isobutyrylacetic Acid Methyl Ester
• Iso-butyryl methyl acetate
• methyl 4-methyl-3-oxo-pentanoate
• KSC237G2D
• methyl 4-methyl-3oxopentanoate
• Methyl4-Methyl-3-oxopentanoate
• methyl-4-methyl-3-oxopentanoate
• methyl 3-oxo-4-methylpentanoate
• Dimethyl-acetessigsaure-methyle
• Methyl 4-methyl-3-oxopentanoate

• Inchi： 1S/C7H12O3/c1-5(2)6(8)4-7(9)10-3/h5H,4H2,1-3H3
• InChI Key： HNNFDXWDCFCVDM-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 138
• Topological Polar Surface Area: 43.4